Sodium Pyrophosphate Sodium Pyrophosphate Tetrasodium pyrophosphate appears as odorless, white powder or granules. mp: 995 °C. Density: 2.53 g/cm3. Solubility in water: 3.16 g/100 mL (cold water); 40.26 g/100 mL boiling water. Used as a wool de-fatting agent, in bleaching operations, as a food additive. The related substance tetrasodium pyrophosphate decahydrate (Na4P2O7*10H2O) occurs as colorless transparent crystals. Loses its water when heated to 93.8 °C.
Sodium diphosphate is an inorganic sodium salt comprised of a diphosphate(4-) anion and four sodium(1+) cations. More commonly known as tetrasodium pyrophosphate, it finds much use in the food industry as an emulsifier and in dental hygiene as a calcium-chelating salt. It has a role as a food emulsifier, a chelator and a food thickening agent. It contains a diphosphate(4-).
See also: Pyrophosphoric acid (has active moiety); Silicon dioxide; sodium pyrophosphate (component of) ... View More ...
Brand Name: Vulcanchem
CAS No.: 7722-88-5
VCID: VC21197930
InChI: InChI=1S/Na.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6)
SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+]
Molecular Formula: H4NaO7P2
Molecular Weight: 200.96 g/mol

Sodium Pyrophosphate

CAS No.: 7722-88-5

Cat. No.: VC21197930

Molecular Formula: H4NaO7P2

Molecular Weight: 200.96 g/mol

* For research use only. Not for human or veterinary use.

Sodium Pyrophosphate - 7722-88-5

Specification

Description Tetrasodium pyrophosphate appears as odorless, white powder or granules. mp: 995 °C. Density: 2.53 g/cm3. Solubility in water: 3.16 g/100 mL (cold water); 40.26 g/100 mL boiling water. Used as a wool de-fatting agent, in bleaching operations, as a food additive. The related substance tetrasodium pyrophosphate decahydrate (Na4P2O7*10H2O) occurs as colorless transparent crystals. Loses its water when heated to 93.8 °C.
Sodium diphosphate is an inorganic sodium salt comprised of a diphosphate(4-) anion and four sodium(1+) cations. More commonly known as tetrasodium pyrophosphate, it finds much use in the food industry as an emulsifier and in dental hygiene as a calcium-chelating salt. It has a role as a food emulsifier, a chelator and a food thickening agent. It contains a diphosphate(4-).
See also: Pyrophosphoric acid (has active moiety); Silicon dioxide; sodium pyrophosphate (component of) ... View More ...
CAS No. 7722-88-5
Molecular Formula H4NaO7P2
Molecular Weight 200.96 g/mol
IUPAC Name tetrasodium;phosphonato phosphate
Standard InChI InChI=1S/Na.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6)
Standard InChI Key MHXGNUVRVJWHJK-UHFFFAOYSA-N
SMILES [O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+]
Canonical SMILES OP(=O)(O)OP(=O)(O)O.[Na]
Boiling Point Decomposes (NIOSH, 2024)
Decomposes
Colorform CRYSTALS
COLORLESS, TRANSPARENT CRYSTALS OR WHITE POWDER
White powder or granules.
Melting Point 1810 °F (NIOSH, 2024)
988 °C
1810 °F

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